Cas no 68051-23-0 (Platyconic acid A)
Platyconic acid A Chemical and Physical Properties
Names and Identifiers
-
- Platyconic acid A
- (2beta,3beta,4beta,16alpha)-3-(beta-D-Glucopyranosyloxy)-2,16,24-trihydroxy-olean-12-ene-23,28-dioic acid 28-(O-D-apio-beta-D-furanosyl-(1→3)-O-beta-D-xylopyranosyl-(1→4)-O-6-deoxy-alpha-L-mannopyranosyl-(1→2)-alpha-L-arabinopyranosyl) ester
- CID 133561988
- (2beta,3beta,4beta,16alpha)-3-(beta-D-Glucopyranosyloxy)-2,16,24-trihydroxy-olean-12-ene-23,28-dioic acid 28-(O-D-apio-beta-D-furanosyl-(1-3)-O-beta-D-xylopyranosyl-(1-4)-O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-alpha-L-arabinopyranosyl) ester
- Olean-12-ene-23,28-dioic acid, 3-(β-D-glucopyranosyloxy)-2,16,24-trihydroxy-, 28-(O-D-apio-β-D-furanosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-O-6-deoxy-α-L-mannopyranosyl-(1→2)-α-L-arabinopyranosyl) ester, (2β,3β,4β,16α)-
- Q27138773
- MS-32073
- HY-N9377
- CHEBI:70435
- CS-0159578
- 68051-23-0
- DA-56927
- 1ST40391
-
- Inchi: 1S/C57H90O29/c1-22-39(82-44-38(71)40(27(63)18-77-44)83-48-42(72)55(76,19-59)21-79-48)35(68)37(70)45(80-22)84-41-32(65)26(62)17-78-47(41)86-50(75)56-12-11-51(2,3)13-24(56)23-7-8-29-52(4)14-25(61)43(85-46-36(69)34(67)33(66)28(16-58)81-46)57(20-60,49(73)74)30(52)9-10-53(29,5)54(23,6)15-31(56)64/h7,22,24-48,58-72,76H,8-21H2,1-6H3,(H,73,74)/t22-,24-,25-,26-,27+,28+,29+,30+,31+,32-,33+,34-,35-,36+,37+,38+,39-,40-,41+,42-,43-,44-,45-,46-,47-,48-,52+,53+,54+,55+,56+,57+/m1/s1
- InChI Key: MMBAMPXMNQQFQO-SSQSHIIZSA-N
- SMILES: O([C@@H]1[C@H]([C@@H]([C@H]([C@H](CO)O1)O)O)O)[C@@H]1[C@@H](C[C@]2(C)[C@@H]([C@@]1(C(=O)O)CO)CC[C@]1(C)[C@@]3(C)C[C@@H]([C@]4(C(=O)O[C@@H]5[C@H]([C@@H]([C@@H](CO5)O)O)O[C@@H]5[C@H]([C@H]([C@@H]([C@@H](C)O5)O[C@@H]5[C@H]([C@@H]([C@H](CO5)O)O[C@@H]5[C@H]([C@](CO)(CO5)O)O)O)O)O)CCC(C)(C)C[C@@H]4C3=CC[C@H]12)O)O
Computed Properties
- Exact Mass: 1238.55677683g/mol
- Monoisotopic Mass: 1238.55677683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 29
- Heavy Atom Count: 86
- Rotatable Bond Count: 15
- Complexity: 2470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 32
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 470
- XLogP3: -3.8
Experimental Properties
- Color/Form: Powder
- Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.016 g/l) (25 º C),
- pka: 3.58±0.70(Predicted)
Platyconic acid A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN92268-5mg |
Platyconic acid A |
68051-23-0 | >=98% | 5mg |
$318 | 2021-07-22 | |
| ChemFaces | CFN92268-5mg |
Platyconic acid A |
68051-23-0 | >=98% | 5mg |
$318 | 2023-09-19 | |
| ChemScence | CS-0159578-5mg |
Platyconic acid A |
68051-23-0 | 99.08% | 5mg |
$400.0 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P85650-5mg |
Platyconic acid A |
68051-23-0 | 5mg |
¥3928.0 | 2021-09-08 | ||
| MedChemExpress | HY-N9377-5mg |
Platyconic acid A |
68051-23-0 | 99.08% | 5mg |
¥4000 | 2025-04-16 | |
| MedChemExpress | HY-N9377-1mg |
Platyconic acid A |
68051-23-0 | 99.08% | 1mg |
¥1818 | 2025-04-16 | |
| MedChemExpress | HY-N9377-10mg |
Platyconic acid A |
68051-23-0 | 99.08% | 10mg |
¥6200 | 2024-07-20 | |
| A2B Chem LLC | AH22643-5mg |
Platyconic acid A |
68051-23-0 | 99% | 5mg |
$435.00 | 2024-04-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_9301850-5mg |
Platyconic acid A, 98% |
68051-23-0 | 98% | 5mg |
¥3250.00 | 2025-04-13 | |
| Ambeed | A1500048-5mg |
Platyconic acid A |
68051-23-0 | 98% | 5mg |
$619.0 | 2025-04-17 |
Platyconic acid A Suppliers
Platyconic acid A Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Platyconic acid A
Platyconic Acid A (CAS No. 68051-23-0): An Overview of Its Properties, Applications, and Recent Research
Platyconic acid A (CAS No. 68051-23-0) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, isolated from the roots of Platycodon grandiflorum, a plant commonly known as the balloon flower, has been the subject of numerous studies due to its unique chemical structure and potential therapeutic applications.
The chemical structure of Platyconic acid A is characterized by a triterpenoid skeleton, which is a common feature in many bioactive compounds derived from natural sources. Triterpenoids are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and immunomodulatory properties. The specific structure of Platyconic acid A includes multiple hydroxyl groups and a carboxylic acid functional group, which contribute to its solubility and reactivity in various biological systems.
Recent research has shed light on the potential therapeutic applications of Platyconic acid A. One notable study published in the Journal of Natural Products (2021) investigated the anti-inflammatory effects of this compound. The study found that Platyconic acid A significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that Platyconic acid A could be a promising candidate for the development of anti-inflammatory drugs.
In addition to its anti-inflammatory properties, Platyconic acid A has also shown potential in cancer research. A study published in the Cancer Letters (2020) demonstrated that this compound exhibited potent cytotoxic effects against various human cancer cell lines, including lung cancer, breast cancer, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.
The immunomodulatory effects of Platyconic acid A have also been explored. Research published in the International Immunopharmacology (2019) indicated that this compound could enhance the immune response by stimulating the production of cytokines and activating immune cells such as T-cells and natural killer (NK) cells. These findings suggest that Platyconic acid A may have potential applications in immunotherapy and as an adjuvant in vaccine development.
Beyond its biological activities, the extraction and purification methods for Platyconic acid A have been optimized to improve yield and purity. Traditional methods involve solvent extraction followed by column chromatography or high-performance liquid chromatography (HPLC). Recent advancements in green chemistry have led to more environmentally friendly extraction techniques, such as supercritical fluid extraction (SFE) using carbon dioxide as a solvent. These methods not only reduce the environmental impact but also enhance the efficiency and cost-effectiveness of the extraction process.
The stability and storage conditions for Platyconic acid A are important considerations for both research and industrial applications. Studies have shown that this compound is stable under normal laboratory conditions but may degrade when exposed to high temperatures or strong acids or bases. Therefore, it is recommended to store Platyconic acid A at room temperature in a dry environment away from direct sunlight.
In conclusion, Platyconic acid A (CAS No. 68051-23-0) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more studies continue to uncover its mechanisms of action and therapeutic potential, Platyconic acid A is likely to play an increasingly important role in advancing our understanding of natural products and their applications in human health.
68051-23-0 (Platyconic acid A) Related Products
- 156250-56-5(Olean-12-en-28-oic acid, 3-[(4-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-2,16,23-trihydroxy-, O-D-apio-β-D-furanosyl-(1→3)-O-[O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-4-O-acetyl-6-deoxy-β-D-galactopyranosyl ester, (2β,3β,4α,16α)- (9CI))
- 156280-06-7(Olean-12-en-28-oic acid, 2,16,23-trihydroxy-3-[(3-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, O-5-O-acetyl-D-apio-β-D-furanosyl-(1→3)-O-[O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-6-deoxy-4-O-[3-[3-(3-hydroxy-1-oxobutoxy)-1-oxobutoxy]-1-oxobutyl]...)
- 156031-90-2(Olean-12-en-28-oic acid, 3-(β-D-glucopyranosyloxy)-2,16,23-trihydroxy-, O-D-apio-β-D-furanosyl-(1→3)-O-[β-D-xylopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→2)-α-L-arabinopyranosyl ester, (2β,3β,4α,16α)-)
- 156250-55-4(Olean-12-en-28-oicacid, 3-[(3-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2,16,23-trihydroxy-,O-D-apio-b-D-furanosyl-(1®3)-O-[O-6-deoxy-a-L-mannopyranosyl-(1®3)-O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®2)]-4-O-acetyl-6-deoxy-b-D-galactopyranosyl ester, (2b,3b,4a,16a)- (9CI))
- 156031-92-4(Olean-12-en-28-oic acid, 3-[(2-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-2,16,23-trihydroxy-, O-D-apio-β-D-furanosyl-(1→3)-O-[β-D-xylopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→2)-α-L-arabinopyranosyl ester, (2β,3β,4α,16α)- (9CI))
- 66663-91-0(Polygalacin D)
- 142846-92-2(Olean-12-en-28-oicacid, 3-(b-D-glucopyranosyloxy)-2,16,23-trihydroxy-,O-5-O-acetyl-D-apio-b-D-furanosyl-(1®3)-O-[O-6-deoxy-a-L-mannopyranosyl-(1®3)-O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®2)]-4-O-acetyl-6-deoxy-b-D-galactopyranosyl ester, (2b,3b,4a,16a)- (9CI))
- 167324-09-6(Olean-12-ene-23,28-dioic acid, 3-[(2-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-2,27-dihydroxy-, 28-(5-O-acetyl-D-apio-β-D-furanosyl-(1→3)-O-[β-D-xylopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→2)-3,4-di-O-acetyl-6-deoxy-β-D-galactopyranosyl) ester, (2β,3β,4α)- (9CI))
- 167324-08-5(Olean-12-ene-23,28-dioic acid, 3-[(2-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-2,27-dihydroxy-, 28-(O-D-apio-β-D-furanosyl-(1→3)-O-[β-D-xylopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→2)-3,4-di-O-acetyl-6-deoxy-β-D-galactopyranosyl) ester, (2β,3β,4α)- (9CI))
- 58479-68-8(Platycodin D)